2-bromo-N-[3-fluoro-4-(1-piperidinyl)phenyl]benzamide
Overview
Description
2-bromo-N-[3-fluoro-4-(1-piperidinyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound has gained attention due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-bromo-N-[3-fluoro-4-(1-piperidinyl)phenyl]benzamide is primarily attributed to its inhibitory activity against HDACs. HDACs are enzymes that remove acetyl groups from histones, resulting in the repression of gene expression. Inhibition of HDACs by this compound leads to the accumulation of acetylated histones, resulting in the activation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-cancer activity in various cancer cell lines. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a crucial mechanism for the elimination of cancer cells. Additionally, the compound has been found to exhibit anti-inflammatory activity, which is attributed to its inhibitory activity against HDACs.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-bromo-N-[3-fluoro-4-(1-piperidinyl)phenyl]benzamide is its potent inhibitory activity against HDACs, which makes it a valuable tool for the study of epigenetic regulation of gene expression. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for the study of 2-bromo-N-[3-fluoro-4-(1-piperidinyl)phenyl]benzamide. One potential direction is the development of more potent and selective HDAC inhibitors based on the structure of the compound. Another potential direction is the study of the compound's potential applications in the treatment of various diseases, including cancer and inflammatory diseases. Additionally, the compound's potential applications in the field of epigenetics and gene regulation warrant further investigation.
Scientific Research Applications
2-bromo-N-[3-fluoro-4-(1-piperidinyl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit potent inhibitory activity against various enzymes, including histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression.
properties
IUPAC Name |
2-bromo-N-(3-fluoro-4-piperidin-1-ylphenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrFN2O/c19-15-7-3-2-6-14(15)18(23)21-13-8-9-17(16(20)12-13)22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11H2,(H,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRLFRJICIYEHCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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